Cas no 1805025-52-8 (Methyl 5-chloro-2-cyano-3-(hydroxymethyl)benzoate)

• Product Name: Methyl 5-chloro-2-cyano-3-(hydroxymethyl)benzoate
• CAS No: 1805025-52-8
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4795381
• Update Time: 2025-06-11

Methyl 5-chloro-2-cyano-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-cyano-3-(hydroxymethyl)benzoate

• Inchi： 1S/C10H8ClNO3/c1-15-10(14)8-3-7(11)2-6(5-13)9(8)4-12/h2-3,13H,5H2,1H3
• InChI Key： CIYNZQREXDYMRI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C(C#N)=C(CO)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.2
• Topological Polar Surface Area: 70.3

Additional information on Methyl 5-chloro-2-cyano-3-(hydroxymethyl)benzoate

Methyl 5-chloro-2-cyano-3-(hydroxymethyl)benzoate (CAS No. 1805025-52-8): A Comprehensive Overview

Methyl 5-chloro-2-cyano-3-(hydroxymethyl)benzoate, identified by its CAS number 1805025-52-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and agrochemicals. The detailed exploration of its chemical properties, synthesis methods, and emerging applications provides a comprehensive understanding of its relevance in modern science.

The molecular structure of Methyl 5-chloro-2-cyano-3-(hydroxymethyl)benzoate consists of a benzoate core substituted with a hydroxymethyl group at the third position, a cyano group at the second position, and a chloro group at the fifth position. This arrangement imparts distinct reactivity and functionality to the molecule, making it a valuable intermediate in organic synthesis. The presence of both electron-withdrawing and electron-donating groups enhances its versatility in chemical transformations, facilitating diverse synthetic pathways.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzoate derivatives. The structural motif present in Methyl 5-chloro-2-cyano-3-(hydroxymethyl)benzoate has shown promise in various preclinical studies, particularly in the context of anti-inflammatory and antimicrobial applications. Researchers have been investigating its potential as a lead compound for drug discovery, leveraging its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.

The synthesis of Methyl 5-chloro-2-cyano-3-(hydroxymethyl)benzoate involves a multi-step process that typically begins with the functionalization of benzoyl chloride or related precursors. The introduction of the hydroxymethyl group is often achieved through reduction reactions, while the cyano and chloro substituents are incorporated via nucleophilic substitution or cyanation reactions. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, have been employed to optimize yields and purity, ensuring that the final product meets stringent quality standards.

One of the most compelling aspects of Methyl 5-chloro-2-cyano-3-(hydroxymethyl)benzoate is its role as a building block in medicinal chemistry. Its structural features allow for facile modifications, enabling the creation of libraries of derivatives with tailored biological activities. For instance, researchers have explored its use in designing novel kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The cyano group serves as a handle for further functionalization, allowing for the introduction of additional pharmacophores that enhance binding affinity to target proteins.

The agrochemical industry has also recognized the potential of Methyl 5-chloro-2-cyano-3-(hydroxymethyl)benzoate as a precursor for developing new pesticides and herbicides. Its ability to interfere with metabolic pathways in pests makes it an attractive candidate for formulating environmentally friendly solutions. Additionally, its stability under various environmental conditions ensures that it remains effective over prolonged periods, contributing to sustainable agricultural practices.

Recent advancements in computational chemistry have further enhanced our understanding of Methyl 5-chloro-2-cyano-3-(hydroxymethyl)benzoate. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level, guiding the design of more potent and selective derivatives. These computational approaches complement experimental efforts, allowing researchers to predict the efficacy and toxicity profiles of new compounds before they are synthesized.

The future prospects for Methyl 5-chloro-2-cyano-3-(hydroxymethyl)benzoate are vast and multifaceted. As our knowledge of its properties expands, so does its potential applications across different industries. Continued research efforts are expected to uncover new synthetic routes and innovative uses for this versatile compound. Collaborative initiatives between academia and industry will be crucial in translating laboratory discoveries into practical applications that benefit society.